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Compound of Interest

Compound Name: Antileishmanial agent-23

Cat. No.: B15580981

Unable to Identify "Antileishmanial Agent-23"

Following a comprehensive search for a compound specifically designated "Antileishmanial
agent-23," it has been determined that this name does not correspond to a known or published
therapeutic agent in the scientific literature retrieved. The search yielded information on various
classes of compounds with antileishmanial activity, but none were identified by this specific
nomenclature.

The discovery and development of new treatments for leishmaniasis is an active area of
research.[1][2] Leishmaniasis is a parasitic disease with varying clinical manifestations,
including visceral, cutaneous, and mucocutaneous forms, caused by protozoa of the genus
Leishmania.[1] The current therapeutic options are limited and face challenges such as drug
resistance, toxicity, and high cost, underscoring the urgent need for novel, effective, and safer
drugs.[1][3]

Research efforts have focused on diverse chemical scaffolds to identify new antileishmanial
leads. These include:

o Tetrahydroindazoles and Pyrazolo[3,4-c]pyrimidines: These compounds have shown potent
activity against Leishmania donovani by targeting the parasite's Hsp90 protein.[1]

e Halogen-rich Salicylanilides: Certain compounds in this class have demonstrated significant
antileishmanial activity against L. donovani amastigotes in vitro and have shown efficacy in
animal models.[4]
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o GNF6702: This agent, identified through phenotypic screening, exhibits broad-spectrum
activity against kinetoplastid parasites by selectively inhibiting the parasite proteasome.[5]

» Benzothiadiazine-1,1-dioxide Analogues: Derivatives of this scaffold have been synthesized
and evaluated for their in vitro activity against different Leishmania species.[3]

Due to the lack of specific information on "Antileishmanial agent-23," it is not possible to
provide a detailed technical guide on its discovery, synthesis, and mechanism of action as
requested. To proceed with generating the requested in-depth report, please provide an
alternative name, chemical structure, or a reference to a relevant publication for the compound
of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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